1-(Benzyloxy)-4-iodo-1H-pyrazole
Overview
Description
Pyrazoles are heterocyclic aromatic organic compounds characterized by a 5-membered ring structure containing two nitrogen atoms at positions 1 and 2. They serve as core structures in various chemical compounds due to their unique chemical and physical properties. The interest in pyrazole derivatives stems from their wide range of biological activities and applications in pharmaceuticals, agrochemicals, and dye industries.
Synthesis Analysis
Pyrazole derivatives are commonly synthesized through various methods, including the cyclocondensation of hydrazines with 1,3-dicarbonyl compounds, the reaction of α,β-unsaturated carbonyl compounds with hydrazines (Knoevenagel approach), and 3+2 annulation methods (K. Kumara et al., 2018); (S. Naveen et al., 2021). These methods allow for the introduction of various substituents into the pyrazole ring, modifying its chemical and physical properties.
Molecular Structure Analysis
The molecular structure of pyrazole derivatives is often determined through spectroscopic methods like NMR, IR, and X-ray crystallography. Structural elucidation reveals the conformation, electronic distribution, and intermolecular interactions, which are crucial for understanding the compound's reactivity and properties (W. Holzer et al., 1995).
Chemical Reactions and Properties
Pyrazole derivatives undergo various chemical reactions, including nucleophilic substitutions, cycloadditions, and electrophilic additions, due to the presence of nitrogen atoms and reactive substituents. These reactions enable the synthesis of complex molecules and further modification of the pyrazole core for specific applications (B. Avila et al., 2011).
Physical Properties Analysis
The physical properties of pyrazole derivatives, such as melting points, solubility, and crystal structure, are influenced by their molecular structure and the nature of substituents. These properties are essential for determining the compound's suitability for particular applications and for its formulation in pharmaceuticals (Ersin Inkaya et al., 2012).
Chemical Properties Analysis
The chemical properties of pyrazole derivatives, including acidity, basicity, and reactivity towards various reagents, are critical for their biological activity and interaction with biological targets. The presence of nitrogen atoms and the ability to form hydrogen bonds significantly affect their chemical behavior and potential as bioactive molecules (L. Costea et al., 2006).
Scientific Research Applications
Antioxidant and Anti-inflammatory Activity: Synthesized derivatives of 1-Benzoyl-3-phenyl-1H-pyrazole-4-carbaldehyde, which are structurally related to 1-(Benzyloxy)-4-iodo-1H-pyrazole, have shown significant antioxidant and anti-inflammatory activities. Compounds such as 4c and 4e demonstrated actions comparable to the standard drug diclofenac sodium (Sudha, Subbaiah, & Mahalakshmi, 2021).
Antimicrobial Applications: Novel benzo[d][1,3]dioxole gathered pyrazole derivatives, which are analogs of 1-(Benzyloxy)-4-iodo-1H-pyrazole, have shown excellent antifungal and antibacterial activities, making them promising candidates for antimicrobial applications (Umesha & Basavaraju, 2014).
Drug Discovery: The synthesis of various 4H,10H[1]benzoxepino[3,4-c]pyrazol-4-one derivatives from phenoxymethylpyrazolecarboxylic acids indicates potential applications in organic synthesis and drug discovery (Deshayes, Chabannet, & Gelin, 1984).
Synthesis Methodologies: A method for the selective synthesis of 1-acyl-4-iodo-1H-pyrazoles from 2-alkyn-1-ones at room temperature offers a promising approach for the synthesis of new functionally substituted compounds (Waldo, Mehta, & Larock, 2008).
NMR Spectroscopy Studies: Studies on 1-methyl- and 1-benzyl-3,5-dimethoxy-4-halogeno-1H-pyrazoles, which are closely related to the subject compound, have contributed to the understanding of chemical shifts in NMR spectroscopy, particularly concerning the highly shielded pyrazole C-4 atom (Holzer & Gruber, 1995).
Future Directions
Mechanism of Action
Target of Action
Similar compounds such as pyrazole derivatives have been found to exhibit anti-inflammatory and antioxidant activities . They have also been studied for their potential as EGFR-TK inhibitors, which are important in the treatment of various cancers .
Mode of Action
For instance, some pyrazole derivatives have been found to inhibit the activity of certain enzymes, leading to their anti-inflammatory and antioxidant effects .
Biochemical Pathways
For example, some pyrazole derivatives have been found to inhibit the activity of cyclooxygenases (COXs), key enzymes in the prostaglandin biosynthesis from arachidonic acid .
Result of Action
Similar compounds have been found to exhibit anti-inflammatory and antioxidant activities, suggesting that they may have potential therapeutic effects .
properties
IUPAC Name |
4-iodo-1-phenylmethoxypyrazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9IN2O/c11-10-6-12-13(7-10)14-8-9-4-2-1-3-5-9/h1-7H,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLRXSAMTKJXSPK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CON2C=C(C=N2)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9IN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50444152 | |
Record name | 1-(Benzyloxy)-4-iodopyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50444152 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
300.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Benzyloxy)-4-iodo-1H-pyrazole | |
CAS RN |
229171-07-7 | |
Record name | 1-(Benzyloxy)-4-iodopyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50444152 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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